Cas no 117-12-4 (Anthrarufin 85%)

• Product Name: Anthrarufin 85%
• CAS No: 117-12-4
• MF: C₁₄H₈O₄
• MW: 240.21092414856
• MDL: MFCD00001210
• CID: 81940
• PubChem ID: 87567216
• Update Time: 2025-05-23

Anthrarufin 85% Chemical and Physical Properties

Names and Identifiers

• 1,5-Dihydroxyanthracene-9,10-dione
• 9,10-Anthracenedione, 1,5-dihydroxy-
• ANTHRARUFIN
• 1,5-DIHYDROXYANTHRAQUINONE
• 1,5-Dihydroxy-9,10-anthraquinone
• 1.5-Dihydroxyanthraquinone
• 1,5-dihydroxyanthrachinon
• 1,5-dihydroxy-10-anthracenedione
• NSC 646570
• NSC 7211
• 1,5 DIHYDROXY AQ
• RARECHEM AQ BD AN24
• 5-Dihydroxyanthraquinone
• Anthrarufin 85%
• Anthrarufin,80%
• LABOTEST-BB LT00160027
• ANTHRARUFIN, TECH., 85%
• Anthraquinone, 1,5-dihydroxy-
• Az-U
• 1,5-Dihydroxyanthrachinon [Czech]
• KPB60W5S3M
• 1,5-Dihydroxy-anthraquinone
• NSC7211
• JPICKYUTICNNNJ-UHFFFAOYSA-N
• NSC64657
• 9, 1,5-dihydroxy-
• EINECS 204-175-6
• 9,10-dihydroxy-1,5-anthraquinone
• NSC-646570
• Epitope ID:116190
• Anthrarufin, technical grade, 85%
• AS-15880
• CCRIS 3150
• 117-12-4
• UNII-KPB60W5S3M
• 5,9-dihydroxy-1,10-anthraquinone
• W-108570
• MFCD00001210
• 1,5-Dihydroxyanthraquinone, tech.
• SY017889
• 1,5-Dihydroxyanthra-9,10-quinone #
• NS00014594
• F71867
• AKOS001583186
• CHEMBL55761
• 1,5-dihydroxy-9,10-dihydroanthracene-9,10-dione
• D0562
• CHEBI:37501
• NCI60_041483
• 1,5-Dihydroxyanthra-9,10-quinone
• A803716
• InChI=1/C14H8O4/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6,15-16
• DTXSID8051594
• NSC-7211
• NSC646570
• 4-08-00-03268 (Beilstein Handbook Reference)
• WLN: L C666 BV IVJ DQ KQ
• Q27117170
• Anthraquinone,5-dihydroxy-
• BDBM50568423
• BRN 1881718
• ANTHRARUFIN [MI]
• 1,5-Dihydroxy-9,10-anthracenedione
• SCHEMBL187843
• FT-0622425
• 1,5Dihydroxyanthrachinon
• 1,10-Anthraquinone, 1,5-dihydroxy-
• AE-641/00185061
• 9,10Anthracenedione, 1,5dihydroxy
• BBL013162
• 1,5Dihydroxy9,10anthraquinone
• Anthraquinone, 1,5dihydroxy
• 1,5Dihydroxy9,10anthracenedione
• DTXCID90818191
• STK803592
• 1,5Dihydroxyanthraquinone
• FD40719

• MDL： MFCD00001210
• Inchi： 1S/C14H8O4/c15-9-5-1-3-7-11(9)14(18)8-4-2-6-10(16)12(8)13(7)17/h1-6,15-16H
• InChI Key： JPICKYUTICNNNJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(C=2C(C2C=CC=C(C=21)O)=O)O
• BRN： 1881718

Computed Properties

• Exact Mass: 240.04200
• Monoisotopic Mass: 240.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 15
• XLogP3: 3.7
• Topological Polar Surface Area: 74.6

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.56 g/cm3
• Melting Point: 281-282 ºC (sublm)
• Boiling Point: 342.92°C (rough estimate)
• Flash Point: 241.7 °C
• Refractive Index: 1.5430 (estimate)
• Solubility: Insuluble (9.8E-4 g/L) (25 ºC),
• PSA: 74.60000
• LogP: 1.87320
• Merck: 689
• Solubility: It is soluble in benzene and nitrobenzene, slightly soluble in ethanol, acetic acid and ether, red in potassium hydroxide solution, insoluble in sodium carbonate solution and ammonia water, and fluorescent red in concentrated sulfuric acid.

Anthrarufin 85% Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H320-H341
• Warning Statement： 117-12-4
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39; S36/37
• RTECS：CB6630000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Anthrarufin 85%

Professional Introduction to Anthrarufin 85% (CAS No. 117-12-4)

Anthrarufin 85% is a highly purified derivative of anthraquinone, a compound with significant applications in pharmaceutical research and biochemical studies. The chemical structure of Anthrarufin (CAS No. 117-12-4) features a rufin moiety, which contributes to its unique pharmacological properties. This compound has garnered attention in recent years due to its potential in various therapeutic areas, particularly in the development of novel drug candidates and as a key intermediate in synthetic chemistry.

The purity of Anthrarufin 85% is a critical factor in its utility, ensuring minimal impurities that could interfere with experimental outcomes. In pharmaceutical applications, high-purity compounds are essential for accurate dosing and efficacy testing. The 85% purity specification indicates that the product is predominantly composed of the active compound, with trace amounts of other substances that do not significantly affect its performance.

Recent research has highlighted the role of anthraquinone derivatives, including Anthrarufin, in modulating biological pathways relevant to cancer and inflammation. Studies have demonstrated that compounds structurally related to anthraquinone can exhibit potent antioxidant and anti-inflammatory effects. For instance, Anthrarufin has been investigated for its ability to inhibit the activity of certain enzymes involved in pro-inflammatory pathways, making it a promising candidate for further development.

In addition to its pharmacological potential, Anthrarufin is also valuable in synthetic chemistry due to its versatile reactivity. The rufin group allows for modifications at multiple positions, enabling chemists to design derivatives with tailored properties. This flexibility has led to several innovative synthetic strategies involving Anthrarufin, including cross-coupling reactions and functional group transformations. These advancements have not only expanded the synthetic toolkit but also provided new insights into the structural-activity relationships of anthraquinone derivatives.

The industrial production of Anthrarufin 85% involves rigorous quality control measures to ensure consistency and reliability. Manufacturers employ advanced purification techniques such as recrystallization and chromatography to achieve the desired purity level. These processes are critical in maintaining the compound's integrity and performance across different batches, which is essential for both research and commercial applications.

The growing interest in natural product-inspired drug discovery has further propelled the study of compounds like Anthrarufin. Many anthraquinone derivatives are found in plants, where they serve as defense mechanisms against pathogens and predators. By synthesizing and modifying these natural products, researchers aim to develop new therapeutics with minimal side effects and high efficacy. The structural complexity of Anthrarufin makes it an attractive scaffold for such endeavors.

In conclusion, Anthrarufin 85% (CAS No. 117-12-4) is a versatile and highly pure compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique properties make it valuable for studying biological pathways related to cancer and inflammation, while its reactivity allows for innovative synthetic approaches. As research continues to uncover new applications for anthraquinone derivatives, compounds like Anthrarufin will undoubtedly play a crucial role in advancing medical science.